Cas no 5948-09-4 (5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)

• Product Name: 5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CAS No: 5948-09-4
• MF: C₁₄H₁₀ClN₃S
• MW: 287.767300128937
• CID: 1614999
• PubChem ID: 692215
• Update Time: 2025-04-21

5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-triazole-3-thiol, 5-(3-chlorophenyl)-4-phenyl-
• 93717-11-4
• EN300-110559
• CB12541
• DTXSID70974880
• MFCD00298368
• BIM-0009794.P001
• JS-132C
• 5-(3-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• CHEMBL1652194
• CCG-25894
• STK755997
• 5948-09-4
• 3-(3-chlorophenyl)-4-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 3-(3-chlorophenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• SR-01000516445-1
• MS-11444
• 5-(3-CHLOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL HYDROSULFIDE
• SCHEMBL1104410
• CBMicro_009713
• 5-(3-chlorophenyl)-4-phenyl-1,2,4-triazole-3-thiol
• SMSF0010470
• AKOS000268537
• ALBB-027895
• CS-0222158
• SR-01000516445

• Inchi： 1S/C14H10ClN3S/c15-11-6-4-5-10(9-11)13-16-17-14(19)18(13)12-7-2-1-3-8-12/h1-9H,(H,17,19)
• InChI Key： XEEMRZODAMAXOV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NNC(N1C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 287.0286
• Monoisotopic Mass: 287.028396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 3.8

Experimental Properties

• Density: 1.36
• Boiling Point: 401.9°C at 760 mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.699
• PSA: 27.63